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Compound of Interest

Compound Name: Butyl heptanoate

Cat. No.: B1580531

Proper handling and disposal of Butyl Heptanoate are critical for ensuring laboratory safety
and environmental protection. This document provides a comprehensive, step-by-step guide for
researchers, scientists, and drug development professionals on the proper disposal procedures
for Butyl Heptanoate, in line with safety and regulatory standards.

Immediate Safety and Hazard Information

Butyl heptanoate is a combustible liquid that can cause significant irritation.[1] It is imperative
to handle this chemical in a well-ventilated area and wear appropriate personal protective
equipment (PPE) at all times.[2][3] Avoid all contact with skin and eyes and do not breathe in
vapors or mists.[2]

Hazard Classifications:

Hazard Statement Classification Signal Word

Causes skin irritation[1][2] .
H315 Warning[2][3]

[3]

Causes serious eye irritation[1] ]
H319 Warning[2][3]

[2](3]

| H335 | May cause respiratory irritation[1][2][3] | Warning[2][3] |

Required Personal Protective Equipment (PPE):
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o Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles.

o Skin Protection: Use chemical-impermeable gloves (e.g., nitrile rubber) and wear a lab coat
or other protective clothing to prevent skin contact.[2]

» Respiratory Protection: If working outside of a fume hood or in poorly ventilated areas, a
NIOSH-approved respirator may be necessary.

Physicochemical Data for Butyl Heptanoate

The following table summarizes key quantitative data for Butyl Heptanoate, which is essential
for its safe handling and disposal.

Property Value

Molecular Formula C11H2202[1][2]

Molecular Weight 186.29 g/mol [2]

Appearance Colorless liquid

Melting Point -67.5 °C[2]

Boiling Point 226 °C[2]

Flash Point 87.9 °C (188.6 °F) - closed cup[2]
Density 0.863 g/mL at 25 °C

Vapor Pressure 0.08 mmHg at 25 °C[4][5]

Water Solubility Limited solubility[6]

Solubility in Organics Soluble in most organic solvents[1]

WGK 3 (severely hazardous for water) -
Water Hazard Class
Germany

Operational and Disposal Plan

Disposal of Butyl Heptanoate must be conducted in accordance with all applicable local, state,
and federal regulations. Never dispose of this chemical down the drain or in the regular trash.
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[2]7]

Protocol for Waste Collection and Disposal

This protocol outlines the step-by-step procedure for handling and disposing of Butyl
Heptanoate waste in a laboratory setting.

Objective: To safely collect, store, and dispose of waste Butyl Heptanoate and its
contaminated materials.

Materials:

Designated hazardous waste container (sturdy, chemically compatible, with a secure lid)

Hazardous waste labels

Personal Protective Equipment (PPE) as specified above

Fume hood

Procedure:
o Waste Collection:

o Perform all work with Butyl Heptanoate in a well-ventilated area, preferably inside a
chemical fume hood.[2][3]

o Collect all waste Butyl Heptanoate, including contaminated solvents and residues, in a
designated hazardous waste container.

o Ensure the waste container is properly labeled with "Hazardous Waste," the full chemical
name ("Butyl Heptanoate"), and the associated hazards (e.g., "Combustible," "Irritant™).

[7]
o Do not mix Butyl Heptanoate with incompatible wastes.
e Waste Storage:

o Keep the waste container tightly closed except when adding waste.[2][3][7]
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o Store the container in a cool, dry, and well-ventilated location, away from sources of
ignition like heat, sparks, or open flames.[2][6]

o Utilize secondary containment for all liquid hazardous waste to prevent spills from
spreading.[7]

e Spill Management:

o In the event of a spill, immediately evacuate non-essential personnel and ensure adequate
ventilation.[2]

o Remove all sources of ignition from the area.[2]
o Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

o Collect the absorbed material using non-sparking tools and place it in a suitable, closed
container for disposal.[2]

o Dispose of the contaminated absorbent material as hazardous waste.
e Arranging for Final Disposal:

o The primary method for disposal is through a licensed chemical destruction facility or by
controlled incineration with flue gas scrubbing.[2]

o Contact your institution's Environmental Health and Safety (EHS) office to schedule a
pickup for the hazardous waste container.[7]

o Do not attempt to treat or dispose of the chemical waste yourself.

Protocol for Empty Container Decontamination

Empty containers that once held Butyl Heptanoate must be properly decontaminated before
being recycled or discarded.

Objective: To safely decontaminate empty Butyl Heptanoate containers.

Procedure:
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e Initial Rinsing (Under Fume Hood):

o

Ensure the container is as empty as possible.

[¢]

Perform a "triple rinse" procedure.[2] For the first rinse, add a small amount of a suitable
solvent (e.g., acetone or ethanol) to the container.

[¢]

Securely cap and shake the container to ensure the solvent contacts all interior surfaces.

[¢]

Crucially, this first rinseate must be collected and disposed of as hazardous chemical
waste.[7] Add it to your designated Butyl Heptanoate waste container.

e Subsequent Rinses:

o Repeat the rinsing procedure two more times. Depending on local regulations, subsequent
rinseates may also need to be collected as hazardous waste. Consult your EHS office for
specific guidance.

e Drying and Final Disposal:

[e]

Allow the rinsed container to air-dry completely in a well-ventilated area (e.g., inverted in a
fume hood).

o Once thoroughly rinsed and dried, the container can be prepared for disposal. Puncture
the container to render it unusable for other purposes.[2]

o Deface or remove the original chemical label.[7]

o The decontaminated container may now be disposed of in a sanitary landfill or offered for
recycling, in accordance with institutional policies.[2]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of Butyl
Heptanoate.
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Caption: Logical workflow for the safe disposal of Butyl Heptanoate and its containers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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